Cas no 326492-79-9 (6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)-)
326492-79-9 structure
Product Name:6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)-
CAS No:326492-79-9
MF:C18H28O3
MW:292.413125991821
CID:1456732
PubChem ID:54508352
Update Time:2025-04-20
6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)- Chemical and Physical Properties
Names and Identifiers
-
- 6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)-
- 9-hydroxyoctadeca-6,10,12,15-tetraenoic acid
- 326492-79-9
- 9-hydroxy-6,10,12,15-octadecatetraenoic acid
- DTXSID00711841
-
- Inchi: 1S/C18H28O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h3-4,6,8-9,11-12,14,17,19H,2,5,7,10,13,15-16H2,1H3,(H,20,21)
- InChI Key: YHIIBURURBVQIG-UHFFFAOYSA-N
- SMILES: OC(C=CC=CCC=CCC)CC=CCCCCC(=O)O
Computed Properties
- Exact Mass: 292.20394
- Monoisotopic Mass: 292.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 4
- XLogP3: 4.1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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